Cas no 112988-41-7 (2-Propanone,1-[(1-methylethyl)thio]-)

• Product Name: 2-Propanone,1-[(1-methylethyl)thio]-
• CAS No: 112988-41-7
• MF: C₆H₁₂OS
• MW: 132.223880767822
• CID: 130012
• PubChem ID: 14064815
• Update Time: 2025-04-19

2-Propanone,1-[(1-methylethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• 2-Propanone,1-[(1-methylethyl)thio]-
• 2-Propanone, 1-[(1-methylethyl)thio]- (9CI)
• MFCD12764322
• 1-propan-2-ylsulfanylpropan-2-one
• AKOS010108232
• SCHEMBL979437
• 112988-41-7
• 2-Propanone, 1-[(1-methylethyl)thio]-

• Inchi： 1S/C6H12OS/c1-5(2)8-4-6(3)7/h5H,4H2,1-3H3
• InChI Key： TZSDHLJUTCSOIY-UHFFFAOYSA-N
• SMILES： S(CC(C)=O)C(C)C

Computed Properties

• Exact Mass: 132.06096
• Monoisotopic Mass: 132.06088618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 78.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones